N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N'-[2-(1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C26H28N4O4S/c31-25(27-16-21-7-4-14-35-21)26(32)28-17-22(19-8-9-23-24(15-19)34-18-33-23)30-12-10-29(11-13-30)20-5-2-1-3-6-20/h1-9,14-15,22H,10-13,16-18H2,(H,27,31)(H,28,32)
• InChI Key: GLWWBWGNZFDFCW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(CNC(=O)C(=O)NCC3=CC=CS3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C26H28N4O4S
• Molecular Weight: 492.6 g/mol

Description

N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C26H28N4O4S and its molecular weight is 492.59. The purity is usually 95%.
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Scientific Research Applications

Neuropharmacological Applications

Research on derivatives closely related to the specified compound has shown potential applications in neuropharmacology. For instance, studies on benzo[b]thiophen-2-yl-3-(4-arylpiperazin-1-yl)-propan-1-one derivatives have evaluated their affinity towards 5-HT1A serotonin receptors, indicating their potential use in designing drugs targeting neuropsychiatric disorders (Pessoa‐Mahana et al., 2012). Similarly, the design and synthesis of hybrid compounds from 2-(2,5-dioxopyrrolidin-1-yl)propanamides and butanamides show promise as new anticonvulsant agents, hinting at the therapeutic potential of structurally similar compounds in epilepsy management (Kamiński et al., 2015).

Chemical and Pharmaceutical Research

Compounds with structural similarities to the specified molecule have been investigated for various chemical and pharmaceutical applications. The synthesis and biological evaluation of celecoxib derivatives, for example, have been explored for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, demonstrating the chemical versatility and therapeutic potential of such molecules (Küçükgüzel et al., 2013).

Materials Science and Optical Applications

Research has also extended into materials science, where derivatives have been used in the synthesis of azo polymers for reversible optical storage, indicating applications in data storage technologies. These studies highlight the cooperative motion of polar side groups in amorphous polymers, which could be leveraged for the development of advanced materials with unique optical properties (Meng et al., 1996).